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Albendazole sulfoxide-d7 NMR spectroscopy

analysis

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Albendazole sulfoxide-d7

Cat. No.: S12888524

Chemical Profile of Albendazole Sulfoxide-d7

The table below summarizes the key identifying information for Albendazole sulfoxide-d7:

Property Description

IUPAC Name Not specified in search results

Synonyms Ricobendazole-d7; Albendazole oxide-d7; Albendazole Impurity B (EP)-d7 [1] [2] [3]

CAS Number 2469575-37-7 (labeled); 54029-12-8 (unlabeled) [1] [2]

Molecular C12HsD7Ns0sS [1] [2] [3]

Formula

Molecular 288.37 g/mol [1] [2] [3]

Weight

SMILES 0=C(0C)NC1=NC2=CC=C(S(C([2H]) ([2H])C([2H]) ([2H])C([2H]) ([2H])
[2H] )=0)C=C2N1 [2] [3]

Primary Deuterated internal standard for quantitative analysis of Albendazole sulfoxide in

Application biological samples [1] [2].
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Established Analytical Workflow

Albendazole sulfoxide-d7 is primarily used to ensure accurate quantification of the non-deuterated drug and
its metabolites in complex biological matrices like plasma [1] [4]. The following diagram illustrates a

general LC-MS/MS workflow that employs such deuterated standards:

(Plasma Sample)

Click to download full resolution via product page

This method is effective due to the identical chemical behavior but distinct mass of the deuterated

standard and the target analyte [1].

Protocol for LC-MS/MS Analysis with Albendazole
sulfoxide-d7

While a protocol for NMR is unavailable, the following is an adapted LC-MS/MS method for quantifying
albendazole (ABZ) and its active metabolite, albendazole sulfoxide (ABZSO), in human plasma using
deuterated internal standards [4]. This demonstrates the standard practice Albendazole sulfoxide-d7 is

designed for.

e 1. Sample Preparation (Solid Phase Extraction)

o Internal Standards: Use Albendazole-d3 for ABZ and Albendazole sulfoxide-d7 for ABZSO
[4].
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o Procedure: Extract 100 pL of human plasma sample using a Strata-X SPE cartridge (30 mg/1
mL) [4].

¢ 2. Liquid Chromatography (LC) Conditions

o Column: Hypurity C18 column (50 mm x 4.6 mm, 5 um) [4].

o Mobile Phase: Acetonitrile - 2.0 mM Ammonium Acetate in water, pH 5.0 (80:20, v/v) [4].
o Elution: Isocratic [4].

o Flow Rate: 0.5 mL/min [4].

o Injection Volume: 2 pL [4].

¢ 3. Mass Spectrometry (MS) Conditions

[e]

lonization Mode: Electrospray lonization (ESI), positive [4].
Detection: Multiple Reaction Monitoring (MRM) [4].
Key MS Parameters: [4]
= |on Spray Voltage: 2500 V
= Source Temperature: 450 °C
MRM Transitions: [4]
= Albendazole sulfoxide (ABZSO): 282.1 — 240.0
= Albendazole sulfoxide-d5 (used as a proxy for ABZSO-d7): 287.1 — 241.1

o

o

[e]

A Guide for Developing an NMR Protocol

Since explicit NMR data was not found, here are steps you can take to proceed with your analysis:

¢ Consult Manufacturers: Directly contact the suppliers of Albendazole sulfoxide-d7 (e.g.,
MedChemExpress, CymitQuimica) [1] [2] [3]. They may provide analytical data certificates or
technical notes containing NMR spectra or protocols upon request.

¢ Perform Computational Modeling: Use the provided molecular structure and SMILES notation with
computational chemistry software to predict the compound's NMR spectrum. This provides a
theoretical baseline for your experimental work.

e Empirical Method Development: Prepare a sample of the compound and begin empirical testing.
Key parameters for proton NMR (~1H-NMR) will focus on confirming the replacement of seven
hydrogen atoms with deuterium, observed as a significant reduction in the corresponding proton
signals.

Conclusion
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Albendazole sulfoxide-d7 is a critical tool for the accurate quantification of albendazole metabolites in
biological samples via LC-MS/MS. Although a public, detailed NMR protocol is currently unavailable, the
chemical information and established MS workflow provided here serve as a solid foundation for further

research and method development.

Should you require access to specific NMR data, contacting the commercial suppliers of the compound

directly is the most recommended next step.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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